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Introduction

Glufosinate, a broad-spectrum herbicide, is the ammonium salt of the naturally occurring
amino acid phosphinothricin. Its widespread use in agriculture necessitates a thorough
understanding of its environmental persistence, mobility, and degradation pathways. This
technical guide provides an in-depth overview of the environmental fate of glufosinate,
detailing its degradation in soil and water, its mobility characteristics, and the microbial
processes involved in its breakdown. The information is presented to aid researchers and
scientists in assessing the environmental impact of this herbicide and to provide detailed
methodologies for its analysis.

Data Presentation
Table 1: Half-life of Glufosinate in Soil and Water
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Medium Condition Half-life (days) Reference(s)
Sall Aerobic 4-23 [1112]
Anaerobic 37 [2]

Sandy Loam 9.51 (at 0.5 kg/ha)

Clay 10.04 (at 1.0 kg/ha)

Water Aerobic 38-87 [2]

River Water 25 [3]

ble 2: Soil Ad . | Mobilitv of Glufosi

Organic
. Freundlich Carbon- o
Adsorption . . Mobility
. o Adsorption Normalized T Reference(s
Soil Type Coefficient o ] Classificati
Coefficient Adsorption
(Kd) . on
(Kf) Coefficient
(Koc)
Clay 881.42 382.87 Low [4]
Silty Clay 911.05 366.10 Low [4]
Clay Loam 924.10 359.98 Low [4]
Likely to
Sandy Soil 10 leach in [5]
sandy soils
Not likely to
Silty Loam 250 leach in silty [5]
loam soils

Degradation Pathways

The primary mechanism for glufosinate degradation in the environment is microbial

metabolism. Photodegradation and hydrolysis play minor roles.
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Microbial Degradation

In soil, glufosinate is primarily degraded by microorganisms into two main metabolites: 3-
methylphosphinico-propionic acid (MPP) and 2-methylphosphinico-acetic acid (MPA). Several
bacterial species have been identified as capable of degrading glufosinate, including
Burkholderia sacchari, Serratia marcescens, and Pseudomonas psychrotolerans.[6] The initial
steps in the microbial degradation of glufosinate involve enzymatic reactions such as
transamination and acetylation.[7] For instance, some soil bacteria can acetylate
phosphinothricin to the non-herbicidal N-acetyl-glufosinate.[7] Other enzymatic reactions
include oxidative deamination to form 2-oxo-4-[(hydroxy)(methyl)phosphinoyl]butyric acid.[7]

While the complete enzymatic pathways for glufosinate in many soil microorganisms are not
as fully elucidated as for glyphosate, the general degradation process is understood to proceed
through the formation of MPP and MPA, which are then further mineralized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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